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Compound of Interest

Compound Name: 2,2-Dimethylpiperidin-3-ol

Cat. No.: B15313435 Get Quote

Absence of a specific CAS number for 2,2-Dimethylpiperidin-3-ol in common chemical

databases suggests it is a novel or less-characterized compound. This guide provides an in-

depth exploration of its closely related isomers and derivatives, offering valuable insights for

researchers, scientists, and drug development professionals.

This technical document delves into the synthesis, chemical properties, and potential biological

significance of dimethyl-substituted piperidinol compounds. Due to the limited availability of

public data on 2,2-Dimethylpiperidin-3-ol, this guide will focus on its structural isomers and

related derivatives, for which more extensive research is available. This information serves as a

crucial resource for those engaged in the design and synthesis of novel therapeutics,

particularly in the realm of small molecule drug discovery.

Physicochemical Properties of Related Dimethyl-
Piperidine Derivatives
To provide a comparative baseline, the following table summarizes key physicochemical data

for commercially available dimethyl-piperidine isomers. This data is essential for understanding

the structural and electronic differences that can influence reactivity and biological activity.
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

2,2-Dimethylpiperidine 54152-47-5 C₇H₁₅N 113.20

2,3-Dimethylpiperidine 5347-68-2 C₇H₁₅N 113.20

2,2-Dimethylpiperidin-

4-one
858264-10-5 C₇H₁₃NO 127.18

Synthesis and Experimental Protocols
The synthesis of substituted piperidines is a well-established area of organic chemistry, with

numerous methodologies available. The choice of synthetic route often depends on the desired

stereochemistry and the nature of the substituents.

General Strategies for Piperidine Ring Synthesis
The construction of the piperidine core can be achieved through various synthetic strategies,

including:

Reduction of Pyridine Precursors: Substituted pyridines can be catalytically hydrogenated to

yield the corresponding piperidines. This method is often straightforward but may lack

stereocontrol.

Intramolecular Cyclization: A common approach involves the cyclization of linear precursors

containing an amine and a suitable electrophilic or nucleophilic group. This strategy allows

for greater control over the stereochemical outcome.

Mannich Reaction: This three-component reaction involving an amine, a non-enolizable

aldehyde (like formaldehyde), and a compound containing an acidic proton can be a

powerful tool for constructing the piperidine skeleton.

Illustrative Experimental Workflow: Synthesis of a
Substituted Piperidine
The following diagram illustrates a generalized workflow for the synthesis of a substituted

piperidine derivative, highlighting the key stages from starting materials to the final product.
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Generalized Synthetic Workflow for Substituted Piperidines
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Caption: A generalized workflow for the synthesis of substituted piperidines.

Biological Activity and Drug Development Potential
Piperidine and its derivatives are privileged scaffolds in medicinal chemistry, appearing in a

wide array of approved drugs and clinical candidates. The conformational flexibility of the

piperidine ring allows for precise spatial orientation of substituents, enabling optimal

interactions with biological targets.

Known Biological Activities of Piperidine Derivatives
Derivatives of piperidine have demonstrated a broad spectrum of biological activities, including

but not limited to:

Antimicrobial and Antifungal Activity: Certain piperidine derivatives have shown efficacy

against various bacterial and fungal strains.

Antiviral Properties: The piperidine scaffold is present in several antiviral agents.

Neurological and Psychiatric Applications: The structural similarity of the piperidine core to

neurotransmitters has led to its use in drugs targeting the central nervous system.

Signaling Pathways and Molecular Targets
The therapeutic effects of piperidine-containing drugs are mediated through their interaction

with specific signaling pathways and molecular targets. The diagram below illustrates a

simplified representation of a signaling pathway that could be modulated by a hypothetical

piperidine-based drug.
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Hypothetical Signaling Pathway Modulation
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Caption: A simplified diagram of a hypothetical signaling pathway.

Conclusion and Future Directions
While a specific CAS number and detailed experimental data for 2,2-Dimethylpiperidin-3-ol
remain elusive, the rich chemistry and diverse biological activities of related piperidine

derivatives provide a strong foundation for future research. The synthesis and evaluation of

2,2-Dimethylpiperidin-3-ol and its analogs could uncover novel therapeutic agents with

unique pharmacological profiles. Further investigation into the structure-activity relationships of

dimethyl-substituted piperidinols is warranted and holds significant promise for the

development of next-generation therapeutics. Researchers are encouraged to explore the

synthesis of this and other novel piperidine derivatives to expand the chemical space for drug

discovery.
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To cite this document: BenchChem. [Navigating the Landscape of Dimethyl-Substituted
Piperidinols: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15313435#2-2-dimethylpiperidin-3-ol-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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